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Compound of Interest

Compound Name: Allantoate

Cat. No.: B10759256

Essential Safety and Handling Guide for
Allantoate

Disclaimer: No specific Safety Data Sheet (SDS) for Allantoate was found during the search.
The following safety and handling information is based on the chemical properties of
Allantoate and its conjugate acid, Allantoic acid, as well as general laboratory safety practices
for handling solid, non-volatile chemicals. Safety recommendations for the related compound
Allantoin are also used as a conservative reference. This guide is intended to provide essential,
immediate safety and logistical information. Researchers, scientists, and drug development
professionals should always perform a thorough risk assessment before handling any
chemical.

Allantoate is the conjugate base of allantoic acid and exists as a monocarboxylic acid anion. It
IS a metabolite found in various organisms.[1][2]

Chemical and Physical Properties

The following table summarizes the known chemical and physical properties of Allantoate and
its parent compound, Allantoic acid.
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Allantoate (Conjugate

Allantoic Acid (Parent

Property
Base) Compound)
Molecular Formula CaH7N4Oa~ C4aHsN4Oa4
Molecular Weight 175.12 g/mol 176.13 g/mol
2,2- 2,2-bis(carbamoylamino)acetic
IUPAC Name ) ] )
bis(carbamoylamino)acetate acid
CAS Number Not available 99-16-1
Appearance Solid (assumed) Crystalline solid
Water Solubility Soluble (assumed) 1 g/L at 25 °C (estimated)
Melting Point Not available 180 -181°C

Source: PubChem CID 5287444[1], PubChem CID 203[3], Human Metabolome Database

Personal Protective Equipment

(PPE)

The following personal protective equipment is recommended when handling Allantoate,

based on standard laboratory procedures for solid chemicals and data for the related

compound Allantoin.[4][5][6]

PPE Category Recommended Equipment

Safety glasses with side shields or chemical

Eye and Face Protection

safety goggles.

Chemical-resistant gloves (e.g., nitrile,

Hand Protection
neoprene).

Body Protection Laboratory coat.

Not generally required for small quantities in a

well-ventilated area. If dust is generated, a

Respiratory Protection

NIOSH-approved N95 or higher-rated respirator

should be used.
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Operational and Disposal Plans

Handling and Storage:

Handle in a well-ventilated area, preferably in a chemical fume hood, to minimize dust
inhalation.

Avoid contact with eyes, skin, and clothing.[6]

Wash hands thoroughly after handling.

Store in a tightly closed container in a cool, dry place.[4][6]

Keep away from strong oxidizing agents.[4][6]

Emergency Procedures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical attention if irritation persists.

o Skin Contact: Flush skin with plenty of water. Remove contaminated clothing and wash
before reuse. Get medical attention if irritation develops.[4]

 Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is
difficult, give oxygen. Get medical attention.

 Ingestion: Do NOT induce vomiting. If conscious and alert, rinse mouth and drink 2-4 cupfuls
of milk or water. Get medical attention.[4]

Disposal Plan:

o Dispose of waste in accordance with all applicable federal, state, and local environmental
regulations.

o Contaminated packaging should be treated as the product itself.
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Experimental Workflow for Safe Handling of

Allantoate

Workflow for Safe Handling of Allantoate

Preparation

Conduct Risk Assessment

Gather Required PPE

Prepare Well-Ventilated Workspace

Don Appropriate PPE

Weigh and Handle Allantoate

Perform Experiment

Cleanup and Disposal

Clean Workspace and Equipment

Dispose of Waste Properly

Doff and Dispose of PPE

Wash Hands Thoroughly
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Caption: Logical workflow for the safe handling of Allantoate in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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